![molecular formula C11H22N2O4S B6220012 tert-butyl N-[(1R,2S)-2-sulfamoylcyclohexyl]carbamate CAS No. 2768300-55-4](/img/no-structure.png)
tert-butyl N-[(1R,2S)-2-sulfamoylcyclohexyl]carbamate
Overview
Description
Tert-butyl N-[(1R,2S)-2-sulfamoylcyclohexyl]carbamate, also known as TB-SC, is a chemical compound that can be used in various scientific applications. TB-SC is a colorless liquid that has a boiling point of 140°C and a melting point of -35°C. It is a derivative of cyclohexylcarbamate, which is a derivative of cyclohexanecarboxamide. TB-SC has been used in a variety of scientific applications, including synthesis, medicinal chemistry, and biochemistry.
Mechanism of Action
Tert-butyl N-[(1R,2S)-2-sulfamoylcyclohexyl]carbamate is a cyclohexylcarbamate derivative, which means it has a cyclic structure. This structure allows it to form hydrogen bonds with other molecules, which is important for its biological activity. This compound has been shown to interact with the enzyme dihydrofolate reductase, which is involved in the synthesis of thymidylate and thus in DNA replication. This compound binds to the enzyme and inhibits its activity, thus preventing the synthesis of thymidylate.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In particular, this compound has been shown to inhibit the enzyme dihydrofolate reductase, which is involved in the synthesis of thymidylate and thus in DNA replication. In addition, this compound has been shown to interact with the enzyme cytochrome P450, which is involved in the metabolism of drugs. Furthermore, this compound has been shown to inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine, a neurotransmitter.
Advantages and Limitations for Lab Experiments
Tert-butyl N-[(1R,2S)-2-sulfamoylcyclohexyl]carbamate has several advantages and limitations when used in laboratory experiments. One advantage of this compound is that it is a colorless liquid, which makes it easier to handle and measure. In addition, this compound is relatively stable, which makes it suitable for long-term storage. However, this compound is also a highly reactive compound, which can lead to unwanted side reactions in some experiments.
Future Directions
There are several possible future directions for tert-butyl N-[(1R,2S)-2-sulfamoylcyclohexyl]carbamate research. One possible direction is to explore the use of this compound in drug delivery systems, such as nanoparticles or liposomes. Another possible direction is to investigate the use of this compound in gene therapy, as it has been shown to interact with enzymes involved in DNA replication. In addition, this compound could be used to study the effects of various compounds on the enzyme cytochrome P450, which is involved in the metabolism of drugs. Furthermore, this compound could be used to study the effects of various compounds on the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine, a neurotransmitter. Finally, this compound could be used to synthesize various compounds, such as polymers and polysaccharides.
Synthesis Methods
Tert-butyl N-[(1R,2S)-2-sulfamoylcyclohexyl]carbamate can be synthesized through a two-step procedure. In the first step, cyclohexanecarboxamide is reacted with tert-butyl bromide in the presence of a base, such as sodium hydroxide or potassium hydroxide, to form cyclohexylcarbamate. In the second step, cyclohexylcarbamate is reacted with sulfamoyl chloride in the presence of a base to form this compound.
Scientific Research Applications
Tert-butyl N-[(1R,2S)-2-sulfamoylcyclohexyl]carbamate has been used in a variety of scientific research applications, including medicinal chemistry, biochemistry, and synthesis. In medicinal chemistry, this compound has been used to synthesize various compounds, such as inhibitors of the enzyme dihydrofolate reductase, which is involved in the synthesis of thymidylate and thus in DNA replication. This compound has also been used in biochemistry to study the effects of various compounds on the enzyme cytochrome P450, which is involved in the metabolism of drugs. In addition, this compound has been used in synthesis to synthesize various compounds, such as polymers and polysaccharides.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-[(1R,2S)-2-sulfamoylcyclohexyl]carbamate involves the reaction of tert-butyl carbamate with (1R,2S)-2-amino-cyclohexane-1-sulfonic acid followed by protection of the amine group with a Boc group. The Boc-protected amine is then reacted with phosgene to form the carbamate.", "Starting Materials": [ "tert-butyl carbamate", "(1R,2S)-2-amino-cyclohexane-1-sulfonic acid", "Boc anhydride", "phosgene" ], "Reaction": [ "Step 1: Reaction of tert-butyl carbamate with (1R,2S)-2-amino-cyclohexane-1-sulfonic acid in the presence of a coupling agent such as EDC or HATU to form the corresponding amide.", "Step 2: Protection of the amine group with a Boc group using Boc anhydride and a base such as DIPEA.", "Step 3: Reaction of the Boc-protected amine with phosgene in the presence of a base such as triethylamine to form the carbamate.", "Step 4: Deprotection of the Boc group using an acid such as TFA to obtain the final product, tert-butyl N-[(1R,2S)-2-sulfamoylcyclohexyl]carbamate." ] } | |
| 2768300-55-4 | |
Molecular Formula |
C11H22N2O4S |
Molecular Weight |
278.4 |
Purity |
95 |
Origin of Product |
United States |
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